2,4-Dichloro-5-fluorobenzoyl chloride
Overview
Description
2,4-Dichloro-5-fluorobenzoyl chloride is a chemical compound that is part of the benzoyl chloride family, characterized by the presence of chlorine and fluorine atoms as substituents on the aromatic ring. This compound is not directly discussed in the provided papers, but its structural analogs and related compounds are the subjects of various chemical studies, which can give insights into its reactivity and properties.
Synthesis Analysis
The synthesis of related compounds, such as 2-arylbenzoyl chlorides, has been achieved through annulative coupling with internal alkynes using an iridium catalyst system . This method selectively affords phenanthrene derivatives and involves the elimination of carbon monoxide and hydrogen chloride. The synthesis of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, a compound with a similar substitution pattern, has been reported using the Schiemann reaction, oxychlorination, and nitration starting from bis(4-amino-2-chlorophenyl) disulfide .
Molecular Structure Analysis
The molecular structure of related iridium complexes has been determined by single-crystal X-ray analysis, which supports the facile C-H cleavage during the synthesis process . Although the exact structure of this compound is not provided, the structural analysis of similar compounds can be indicative of the potential reactivity and stability of the compound .
Chemical Reactions Analysis
The chemical reactivity of benzoyl chlorides with various substituents has been explored in different contexts. For instance, 4,5-dichloro-1,2,3-dithiazolium chloride reacts with fluoroanilines to yield iminodithiazoles, which upon thermolysis give 2-cyanobenzothiazoles . This demonstrates the potential for benzoyl chlorides with chlorine and fluorine substituents to participate in complex chemical transformations leading to heterocyclic compounds.
Physical and Chemical Properties Analysis
The solvolysis of 2,6-difluorobenzoyl chloride, a compound with a similar substitution pattern to this compound, has been studied, revealing that the ortho effect of the substituents influences the reaction mechanism . The smaller fluorine atoms compared to chlorine allow for an addition-elimination mechanism in most solvents. This suggests that the physical and chemical properties of this compound may also be significantly influenced by the presence and position of its substituents, affecting its reactivity and solubility.
Scientific Research Applications
Synthesis of Antibiotic Intermediates
2,4-Dichloro-5-fluorobenzoyl chloride is a significant intermediate in the synthesis of antibiotics like ciprofloxacin. Various production processes for this compound have been explored, focusing on simplicity, environmental protection, and yield optimization. Improved synthesis methods for this chemical are continually being developed, showcasing its importance in pharmaceutical manufacturing (Bian Ming & Zhang Tianyong, 2007).
Continuous-Flow Processes in Pharmaceutical Synthesis
The compound plays a role in efficient C–C bond formation in the synthesis of pharmaceutical intermediates through continuous-flow processes. This method offers advantages such as reduced raw material consumption, higher yields, and enhanced operational safety compared to traditional batch processes (Shaozheng Guo, Zhiqun Yu & W. Su, 2020).
Development of Antimicrobial Agents
Research has demonstrated the use of this compound in synthesizing antimicrobial agents. Compounds synthesized from this chemical have shown effective antibacterial and antifungal properties, making it a valuable tool in the development of new antimicrobial drugs (Mari Sithambaram Karthikeyan et al., 2008).
Contribution to Insecticide Development
This chemical is also used in the synthesis of insecticidal compounds, indicating its broader application in agricultural chemistry. Research on derivatives of this compound shows promising insecticidal activities, which can be crucial for pest control strategies (W. Shi et al., 2000).
Safety and Hazards
properties
IUPAC Name |
2,4-dichloro-5-fluorobenzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl3FO/c8-4-2-5(9)6(11)1-3(4)7(10)12/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPZXUSJCSDQNTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)Cl)Cl)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl3FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60371627 |
Source
|
| Record name | 2,4-Dichloro-5-fluorobenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
86393-34-2 |
Source
|
| Record name | 2,4-Dichloro-5-fluorobenzoyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=86393-34-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4-Dichloro-5-fluorobenzoylchloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0086393342 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Dichloro-5-fluorobenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-dichloro-5-fluorobenzoylchloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.102.677 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 86393-34-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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